Cortexolone 17-acetate
Cortexolone 17-acetate
Brand Name:
Vulcanchem
CAS No.:
19357-45-0
VCID:
VC20984744
InChI:
InChI=1S/C23H32O5/c1-14(25)28-23(20(27)13-24)11-8-19-17-5-4-15-12-16(26)6-9-21(15,2)18(17)7-10-22(19,23)3/h12,17-19,24H,4-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1
SMILES:
CC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=O)CO
Molecular Formula:
C23H32O5
Molecular Weight:
388.5 g/mol
Cortexolone 17-acetate
CAS No.: 19357-45-0
Cat. No.: VC20984744
Molecular Formula: C23H32O5
Molecular Weight: 388.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 19357-45-0 |
|---|---|
| Molecular Formula | C23H32O5 |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H32O5/c1-14(25)28-23(20(27)13-24)11-8-19-17-5-4-15-12-16(26)6-9-21(15,2)18(17)7-10-22(19,23)3/h12,17-19,24H,4-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1 |
| Standard InChI Key | MNQKQGFLLDOCEI-JZTHCNPZSA-N |
| Isomeric SMILES | CC(=O)O[C@@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)C(=O)CO |
| SMILES | CC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=O)CO |
| Canonical SMILES | CC(=O)OC1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=O)CO |
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